Cas no 489409-02-1 (N-(4-ethoxy-2-nitrophenyl)-5-[(4-nitro-1H-pyrazol-1-yl)methyl]-2-furamide)

• Product name: N-(4-ethoxy-2-nitrophenyl)-5-[(4-nitro-1H-pyrazol-1-yl)methyl]-2-furamide
• CAS No: 489409-02-1
• MF: C₁₇H₁₅N₅O₇
• MW: 401.330303430557
• CID: 3128582
• PubChem ID: 5215408

N-(4-ethoxy-2-nitrophenyl)-5-[(4-nitro-1H-pyrazol-1-yl)methyl]-2-furamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxy-2-nitrophenyl)-5-[(4-nitro-1H-pyrazol-1-yl)methyl]-2-furamide
• N-(4-ethoxy-2-nitrophenyl)-5-[(4-nitropyrazol-1-yl)methyl]furan-2-carboxamide
• N-(4-ethoxy-2-nitrophenyl)-5-[(4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxamide
• STK915402
• AKOS003769915
• N-{4-ethoxy-2-nitrophenyl}-5-({4-nitro-1H-pyrazol-1-yl}methyl)-2-furamide
• AK-968/12689472
• 489409-02-1
• Oprea1_599210

• Inchi： InChI=1S/C17H15N5O7/c1-2-28-12-3-5-14(15(7-12)22(26)27)19-17(23)16-6-4-13(29-16)10-20-9-11(8-18-20)21(24)25/h3-9H,2,10H2,1H3,(H,19,23)
• InChI Key： PVCXKBTUKYLCFM-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 401.09714783Da
• Monoisotopic Mass: 401.09714783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 161Ų
• XLogP3: 2.6